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Compound of Interest

Compound Name: Kalibor

Cat. No.: B116482 Get Quote

For Immediate Reference: Key Safety and Handling Information for Kalibor

This guide provides essential, immediate safety and logistical information for the proper

handling and disposal of Kalibor (Sodium Tetraphenylborate, CAS No. 143-66-8). The

following procedural steps are designed to ensure the safety of researchers, scientists, and

drug development professionals in the laboratory. Adherence to these guidelines is critical to

mitigate risks associated with this compound.

Health Hazard and Toxicological Data
Kalibor is classified as acutely toxic if swallowed and can cause skin and eye irritation.[1][2][3]

[4][5] Ingestion may lead to symptoms such as muscle weakness and weight loss.[1]

Quantitative Toxicological Data

Parameter Value Species Route Reference

LD50 288 mg/kg Rat Oral [1]
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The use of appropriate personal protective equipment is mandatory when handling Kalibor to
prevent exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact. Gloves

should be inspected before

use and disposed of properly

after handling the substance.

[1]

Body Protection
A lab coat or a chemical-

protective suit.

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

An approved particulate filter

respirator (e.g., NIOSH N95 or

EU EN 143) should be used if

dust is generated and

engineering controls are

insufficient.[1][2]

Prevents inhalation of harmful

dust particles.

Operational Plan: Laboratory Handling and Storage
A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[4]

Ventilation: Always handle Kalibor in a well-ventilated area, preferably within a chemical

fume hood, to minimize dust inhalation.[1][6]

Dispensing: When weighing or transferring the powder, do so carefully to avoid generating

dust.
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Avoiding Contamination: Do not eat, drink, or smoke in the handling area. Wash hands

thoroughly after handling.[2][6]

Incompatibilities: Keep Kalibor away from strong oxidizing agents and strong acids.[1][7]

Storage Procedures:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Protect from light.[1][6]

Store locked up and away from incompatible materials.[3][7]

Emergency Response Plan
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route Action

Ingestion

Immediately call a poison control center or

doctor. Rinse mouth with water. Do not induce

vomiting.[1][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Skin Contact

Remove contaminated clothing. Wash the

affected area immediately with soap and plenty

of water. Seek medical attention if irritation

occurs.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[1][3]
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Spill Management Protocol:

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

Cleanup:

Wear appropriate personal protective equipment (PPE), including respiratory protection.[1]

Carefully sweep or vacuum up the spilled solid material, avoiding dust generation.[6]

Place the collected material into a suitable, closed, and labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Kalibor waste is considered hazardous and must be disposed of according to institutional and

local regulations.

Waste Disposal Procedure:

Containerization: Collect waste Kalibor and any contaminated materials (e.g., gloves, wipes)

in a clearly labeled, sealed container for hazardous waste.

Disposal Method:

One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Alternatively, the residue can be incinerated at an approved hazardous waste facility.[6]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

pickup and disposal. Do not dispose of Kalibor down the drain.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/101_1946246890_SODIUMTETRAPHENYLBORATECASNO143-66-8MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/101_1946246890_SODIUMTETRAPHENYLBORATECASNO143-66-8MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/90233MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/101_1946246890_SODIUMTETRAPHENYLBORATECASNO143-66-8MSDS.pdf
https://www.benchchem.com/product/b116482?utm_src=pdf-body
https://www.benchchem.com/product/b116482?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/101_1946246890_SODIUMTETRAPHENYLBORATECASNO143-66-8MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/90233MSDS.pdf
https://www.benchchem.com/product/b116482?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/101_1946246890_SODIUMTETRAPHENYLBORATECASNO143-66-8MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow Guides
The following diagrams illustrate the key workflows for handling Kalibor safely.

Preparation

Handling

Post-Handling Storage & Disposal

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh/Transfer Carefully

Perform Experimental Work

Decontaminate Work Area Store in a Cool, Dry, Dark Place

If not all is used

Dispose of Waste via Approved Channels

After use

Remove and Dispose of PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

A streamlined workflow for the safe handling of Kalibor in a laboratory setting.

Personnel Exposure Chemical Spill

Exposure or Spill Occurs

Identify Exposure Route Evacuate Area

Skin Contact:
Remove clothing, wash with soap & water.

Skin

Eye Contact:
Flush with water for 15 mins.

Eyes

Inhalation:
Move to fresh air.

Inhalation

Ingestion:
Call Poison Control/Doctor.

Ingestion

Seek Medical Attention

Wear Appropriate PPE

Contain Spill

Clean Up with Absorbent Material

Dispose of as Hazardous Waste

Click to download full resolution via product page

A logical flowchart for immediate actions in case of an emergency involving Kalibor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/101_1946246890_SODIUMTETRAPHENYLBORATECASNO143-66-8MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/143-66-8-A0024032-GB-en.pdf
https://www.spectrumchemical.com/media/sds/S1490_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC424450250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Tetraphenylborate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Tetraphenylborate
https://sdfine.com/media/catalog/product/attachment/90233MSDS.pdf
https://sds.aquaphoenixsci.com/SDS/Sodium%20Tetraphenylborate%200.01M%20(ST8068SS)_GHSUnitedStatesSDS_en_2021-7-12.pdf
https://www.benchchem.com/product/b116482#personal-protective-equipment-for-handling-kalibor
https://www.benchchem.com/product/b116482#personal-protective-equipment-for-handling-kalibor
https://www.benchchem.com/product/b116482#personal-protective-equipment-for-handling-kalibor
https://www.benchchem.com/product/b116482#personal-protective-equipment-for-handling-kalibor
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116482?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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